Cas no 2138522-54-8 ((1-Methyl-4-propoxypiperidin-4-yl)methanol)

• Product Name: (1-Methyl-4-propoxypiperidin-4-yl)methanol
• CAS No: 2138522-54-8
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5777238
• PubChem ID: 165489980
• Update Time: 2025-05-20

(1-Methyl-4-propoxypiperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-methyl-4-propoxypiperidin-4-yl)methanol
• EN300-1143541
• 2138522-54-8
• (1-Methyl-4-propoxypiperidin-4-yl)methanol

• Inchi： 1S/C10H21NO2/c1-3-8-13-10(9-12)4-6-11(2)7-5-10/h12H,3-9H2,1-2H3
• InChI Key： SZQBXNAGWDYIES-UHFFFAOYSA-N
• SMILES： O(CCC)C1(CO)CCN(C)CC1

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.7Ų

Additional information on (1-Methyl-4-propoxypiperidin-4-yl)methanol

Introduction to (1-Methyl-4-propoxypiperidin-4-yl)methanol (CAS No. 2138522-54-8)

(1-Methyl-4-propoxypiperidin-4-yl)methanol, identified by its Chemical Abstracts Service number CAS No. 2138522-54-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a propoxy group and a methyl substituent on the piperidine ring, contribute to its distinctive chemical properties and biological interactions.

The< strong>propoxy moiety in (1-Methyl-4-propoxypiperidin-4-yl)methanol introduces a hydrophobic character to the molecule, enhancing its solubility in organic solvents and facilitating its interaction with various biological targets. This feature is particularly valuable in drug design, where optimal solubility and bioavailability are critical factors. Additionally, the< strong>methyl group at the 1-position of the piperidine ring can influence the electronic properties of the molecule, affecting its reactivity and binding affinity to biological receptors.

Recent advancements in pharmaceutical research have highlighted the importance of piperidine derivatives in developing novel therapeutic agents. Piperidine-based compounds have been extensively studied for their potential applications in treating neurological disorders, cardiovascular diseases, and infectious diseases. The structural versatility of piperidine allows for modifications that can fine-tune the pharmacological properties of these molecules, making them attractive candidates for drug development.

In particular, (1-Methyl-4-propoxypiperidin-4-yl)methanol has garnered attention due to its potential role as an intermediate in synthesizing more complex pharmacophores. The compound's ability to serve as a building block for larger molecules makes it a valuable asset in medicinal chemistry libraries. Researchers have leveraged its structural framework to develop derivatives with enhanced binding affinity and improved pharmacokinetic profiles.

One of the most compelling aspects of (1-Methyl-4-propoxypiperidin-4-yl)methanol is its potential application in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, studies have suggested that piperidine derivatives can interact with enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases. The< strong>propoxy group's ability to form hydrogen bonds with polar residues in protein targets enhances the compound's binding affinity and selectivity.

The synthesis of (1-Methyl-4-propoxypiperidin-4-yl)methanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, are commonly employed to construct the piperidine core and introduce the propoxy and methyl substituents. The use of chiral catalysts has also been explored to achieve enantioselective synthesis, which is crucial for developing enantiomerically pure drugs with optimal therapeutic effects.

Evaluation of (1-Methyl-4-propoxypiperidin-4-yl)methanol's biological activity has been conducted through various in vitro assays. These studies have revealed promising results regarding its interaction with biological targets relevant to neurological disorders. For example, preliminary data suggest that this compound may modulate neurotransmitter release by interacting with specific transporters and receptors in the brain. Such interactions could potentially lead to novel treatments for conditions like depression, anxiety, and neurodegenerative diseases.

The compound's< strong>pharmacokinetic profile is another area of interest for researchers. Understanding how (1-Methyl-4-propoxypiperidin-4-yl)methanol is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Advanced computational models and experimental techniques have been employed to predict and analyze these pharmacokinetic parameters. These studies provide valuable insights into how the compound behaves within the body, guiding further development efforts.

In conclusion, (1-Methyl-4-propoxypiperidin-4-yl)methanol (CAS No. 2138522-54-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive compound for developing novel therapeutic agents. As research continues to uncover new applications for piperidine derivatives, compounds like this one are likely to play a significant role in addressing unmet medical needs across various disease areas.